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Compound of Interest

Compound Name: N,N-Diethylethylenediamine

Cat. No.: B122027

This guide provides a comprehensive overview of the key physical properties of N,N-
Diethylethylenediamine, specifically its boiling point and density. It is intended for
researchers, scientists, and professionals in drug development who require accurate and
detailed information for their work. This document includes tabulated data from various
sources, detailed experimental protocols for property determination, and a workflow
visualization to guide experimental procedures.

Core Physical Properties

N,N-Diethylethylenediamine, a key building block in the synthesis of various compounds,
possesses distinct physical characteristics that are crucial for its handling, application, and
process optimization.

The boiling point and density of N,N-Diethylethylenediamine have been reported across
multiple chemical suppliers and databases. The following tables summarize these values,
providing a comparative overview.

Table 1: Boiling Point of N,N-Diethylethylenediamine
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Boiling Point (°C) Pressure (mmHg) Source(s)
145 - 147 760 [11[2113]
146 760 [4]
144 Not Specified [5]
152 - 154 760
238 - 240 752 [6]

Table 2: Density of N,N-Diethylethylenediamine
Density (g/mL or glcm?) Temperature (°C) Source(s)
0.82 20 [7]
0.820 Not Specified [1][5]
0.827 25 [2](3]
0.811 25

Note: Variations in reported values can be attributed to differences in measurement techniques,

sample purity, and ambient pressure.

Experimental Protocols

Accurate determination of physical properties is fundamental in chemical research. The

following sections detail standard laboratory procedures for measuring the boiling point and

density of a liquid compound like N,N-Diethylethylenediamine.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. Several methods can be employed for its determination.

2.1.1. Micro-Boiling Point Determination (Capillary Method)

This method is suitable when only a small amount of the substance is available.
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e Apparatus: Thiele tube or a beaker with a high-boiling point liquid (e.g., paraffin oil),
thermometer, capillary tube (sealed at one end), small test tube, and a heating source (e.qg.,
Bunsen burner or hot plate).

e Procedure:

o A few milliliters of the N,N-Diethylethylenediamine sample are placed into the small test
tube.

o The capillary tube, with its open end downwards, is placed inside the test tube containing
the sample.

o The test tube is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

o The assembly is immersed in the Thiele tube or oil bath.
o The bath is heated gently and stirred to ensure uniform temperature distribution.[8]

o As the temperature rises, a stream of bubbles will be observed escaping from the capillary
tube.

o The heating is stopped, and the bath is allowed to cool slowly.

o The temperature at which the liquid just begins to enter the capillary tube is recorded as
the boiling point.[9]

2.1.2. Simple Distillation Method

This method is used when a larger volume of the liquid is available and also serves to purify
the liquid.

» Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle, and
boiling chips.

e Procedure:
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o A sample of N,N-Diethylethylenediamine (at least 5 mL) and a few boiling chips are
added to the distillation flask.[10]

o The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just
below the side arm of the distillation flask to accurately measure the temperature of the
vapor.

o The liquid is heated to a gentle boil.
o The vapor will rise, pass into the condenser, liquefy, and be collected in the receiving flask.

o The temperature is monitored, and the constant temperature at which the liquid distills is
recorded as the boiling point.[11]

Density is the mass per unit volume of a substance. It is an intensive property that can be used
to characterize a substance.

2.2.1. Using a Graduated Cylinder and Balance

This is a straightforward method for determining density, although it may be less precise than
other methods.

o Apparatus: Graduated cylinder, and an analytical balance.
e Procedure:

o An empty, dry graduated cylinder is weighed on the analytical balance, and its mass is
recorded.[12]

o A known volume of N,N-Diethylethylenediamine is carefully added to the graduated
cylinder. The volume is read from the bottom of the meniscus.

o The graduated cylinder containing the liquid is reweighed, and the mass is recorded.

o The mass of the liquid is calculated by subtracting the mass of the empty cylinder from the
mass of the cylinder with the liquid.

o The density is calculated using the formula: Density = Mass / Volume.[13][14]
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2.2.2. Using a Pycnometer (Density Bottle)
This method provides more accurate and precise density measurements.

o Apparatus: Pycnometer (a small glass flask with a ground-glass stopper having a capillary
tube), and an analytical balance.

e Procedure:

[¢]

The clean, dry pycnometer is weighed, and its mass is recorded (m1).

o The pycnometer is filled with distilled water of a known temperature and weighed again
(m2). The density of water at this temperature is known.

o The pycnometer is emptied, dried, and then filled with N,N-Diethylethylenediamine.

o The filled pycnometer is weighed to determine the mass of the bottle plus the sample
liquid (m3).

o The density of the N,N-Diethylethylenediamine is calculated using the known density of
water and the recorded masses.

Workflow and Process Visualization

To aid in the experimental planning and execution, the following diagram illustrates the logical
workflow for determining the physical properties of N,N-Diethylethylenediamine.
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Physical Property Determination Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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